Cas no 2413029-23-7 (benzyl 2-chloro-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate)

• Product Name: benzyl 2-chloro-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate
• CAS No: 2413029-23-7
• MF: C₁₅H₁₃ClN₂O₂
• MW: 288.728922605515
• CID: 5631026
• PubChem ID: 146442962
• Update Time: 2025-05-24

benzyl 2-chloro-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
• SCHEMBL21800290
• EN300-28287732
• 2413029-23-7
• benzyl 2-chloro-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate

• Inchi： 1S/C15H13ClN2O2/c16-14-7-6-12-8-18(9-13(12)17-14)15(19)20-10-11-4-2-1-3-5-11/h1-7H,8-10H2
• InChI Key： GSAXYTDINHTPHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(CN(C(=O)OCC3C=CC=CC=3)C2)=N1

Computed Properties

• Exact Mass: 288.0665554g/mol
• Monoisotopic Mass: 288.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl 2-chloro-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate

Comprehensive Overview of Benzyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 2413029-23-7)

In the realm of pharmaceutical intermediates and specialty chemicals, benzyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 2413029-23-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research circles, belongs to the pyrrolopyridine family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. Its molecular framework, featuring a chloro substituent and a benzyl carboxylate moiety, makes it a valuable building block for synthesizing more complex molecules.

The growing interest in pyrrolopyridine derivatives is closely tied to their role in developing kinase inhibitors and other bioactive agents. Researchers are particularly intrigued by how modifications to the core structure, such as the introduction of a 2-chloro group, can influence binding affinity and selectivity. For instance, similar compounds have shown promise in targeting neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine. This has led to a surge in searches for "pyrrolopyridine synthesis" and "benzyl-protected heterocycles" across academic and industrial databases.

From a synthetic chemistry perspective, the benzyl ester group in CAS No. 2413029-23-7 offers strategic advantages. It serves as a protective group that can be selectively removed under mild conditions, a feature highly valued in multi-step organic syntheses. Laboratories focusing on fragment-based drug design frequently explore such compounds to optimize pharmacokinetic properties. Recent publications highlight its utility in constructing spirocyclic scaffolds, a hot topic in medicinal chemistry due to their three-dimensional complexity and enhanced target engagement.

Another dimension of relevance lies in the compound’s physicochemical characteristics. The chloropyrrolopyridine core contributes to moderate lipophilicity, which is often a critical parameter in CNS drug development. Discussions in online forums frequently revolve around "improving blood-brain barrier permeability" using structurally analogous compounds. Additionally, the carboxylate functionality allows for further derivatization, enabling researchers to fine-tune solubility and bioavailability—a recurring theme in Q&A platforms like ResearchGate.

Industrial applications of benzyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate extend beyond pharmaceuticals. Materials scientists have investigated similar structures for organic electronics, where nitrogen-containing heterocycles contribute to charge transport properties. With the rise of wearable technology and flexible displays, queries about "heterocyclic semiconductors" have increased exponentially, positioning this compound as a candidate for exploratory studies in optoelectronic materials.

Quality control and analytical profiling are equally important aspects. Advanced techniques like HPLC-MS and NMR are essential for verifying the purity of CAS No. 2413029-23-7, especially given the demand for high-grade intermediates in clinical trials. Search analytics reveal that terms like "HPLC method development for pyrrolopyridines" are frequently paired with this compound’s name, reflecting the community’s need for robust analytical protocols.

In summary, benzyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate represents a multifaceted tool for researchers navigating the intersections of drug development, materials science, and synthetic methodology. Its structural features—the chloro atom, benzyl ester, and fused pyrrolopyridine ring—continue to inspire innovations across disciplines, making it a compound worth monitoring in evolving scientific landscapes.